Cas no 2171636-15-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid
• CAS No: 2171636-15-8
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6079884
• PubChem ID: 165778030
• Update Time: 2025-06-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid
• 2171636-15-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]oxolane-3-carboxylic acid
• EN300-1473007

• Inchi： 1S/C26H26N2O6/c1-2-3-12-22(24(29)27-23-15-33-13-21(23)25(30)31)28-26(32)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-23H,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LDKPBYKPUNTLBH-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid (CAS No. 2171636-15-8) and Its Emerging Applications in Chemical Biology

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid, identified by the CAS number 2171636-15-8, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a compelling candidate for further exploration in drug discovery and molecular interactions. The presence of a fluoren-9-ylmethyl ester moiety and an hexanoylamidooxolane core suggests unique biochemical properties that could be leveraged for therapeutic applications.

The structural design of this compound incorporates elements that are increasingly relevant in modern medicinal chemistry. The fluoren-9-ylmethyl ester group is particularly noteworthy, as fluorene derivatives are well-documented for their enhanced photostability and bioavailability, making them valuable in the development of fluorescent probes and photoactivatable compounds. This feature positions the molecule as a promising tool for studying dynamic biological processes, such as protein-protein interactions and intracellular signaling pathways.

Furthermore, the hexanoylamidooxolane scaffold introduces a rigid cyclic structure that can improve metabolic stability while maintaining flexibility necessary for binding to biological targets. This balance is critical in pharmaceutical design, where both efficacy and pharmacokinetic properties must be optimized. The amide linkage in the molecule also serves as a versatile handle for further chemical modifications, enabling researchers to tailor the compound’s properties for specific applications.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has accelerated the discovery of novel bioactive compounds like 4-2-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidooxolane-3-carboxylic acid. Machine learning models, trained on vast datasets of experimentally validated structures, can now predict binding affinities and metabolic liabilities with remarkable accuracy. This has allowed researchers to prioritize candidates like this one based on their predicted interactions with key biological targets, such as enzymes and receptors involved in disease pathways.

In the context of drug development, the fluoren-9-ylmethyl ester group can be hydrolyzed under physiological conditions to release a free amine, providing a mechanism for prodrug activation. This strategy has been successfully employed in other therapeutics to enhance bioavailability or target specificity. Additionally, the hexanoylamidooxolane core offers potential advantages in terms of solubility and tissue penetration, which are critical factors in drug delivery systems.

The compound’s potential extends beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive scaffold for the development of biologics conjugates or enzyme inhibitors. For instance, the amine functionality could be used to link the molecule to peptides or antibodies via click chemistry reactions, creating targeted therapeutic agents with improved pharmacological profiles.

Current research is exploring the use of 4-(2-{[(9H-fluoren-9-yloxy)carbonyl]amino}hexanoylamidooxolane)-3-carboxylic acid (CAS No. 2171636-15-8) as a tool compound in biochemical assays. Its ability to modulate specific enzyme activities has been investigated in vitro, revealing promising interactions with targets relevant to inflammatory diseases and metabolic disorders. These findings align with broader trends in chemical biology, where structurally complex molecules are being designed to exploit multifaceted mechanisms of action.

The synthesis of this compound also highlights innovations in synthetic methodology. Modern approaches leverage transition-metal-catalyzed reactions and orthogonal protecting group strategies to construct intricate scaffolds efficiently. Such techniques have reduced production costs and improved yields, making it feasible to explore derivatives of this compound for lead optimization.

One particularly exciting application lies in its potential use as an intermediate in the synthesis of next-generation antiviral agents. The rigid core structure provides stability against enzymatic degradation, while the fluorene moiety offers opportunities for fluorescence-based detection during antiviral screening campaigns. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects against certain viral proteases, opening avenues for further development.

The growing interest in 4-(2-{[(9H-fluoreninloxy)carbonyl]amino}hexanoylamidooxolane)-3-carboxylic acid (CAS No 2171636158) is also driven by its compatibility with high-throughput screening platforms. Its well-defined solubility profile and stability under assay conditions make it an ideal candidate for large-scale drug discovery programs aimed at identifying novel therapeutics.

In conclusion,4-(2-{[(9H-fluoreninloxy)carbonyl]amino}hexanoylamidooxolane)-3-carboxylic acid (CAS No 2171636158) represents a structurally sophisticated molecule with diverse applications across chemical biology and pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for studying biological processes and developing innovative therapeutics. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play an increasingly important role in advancing our understanding of disease mechanisms and accelerating drug discovery efforts worldwide.